Cas no 922087-98-7 (2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide
• CAS No: 922087-98-7
• MF: C₂₀H₂₄N₂O₃S₂
• MW: 404.546162605286
• CID: 6528309
• Update Time: 2025-08-02

2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-2-ethylsulfanylbenzamide

• Inchi： 1S/C20H24N2O3S2/c1-2-26-19-10-6-5-9-18(19)20(23)21-12-14-27(24,25)22-13-11-16-7-3-4-8-17(16)15-22/h3-10H,2,11-15H2,1H3,(H,21,23)
• InChI Key： UTANDDBWUQBNSV-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

Introduction to 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 922087-98-7)

2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide, with the CAS number 922087-98-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an ethylsulfanyl group and a tetrahydroisoquinoline sulfonyl moiety, which contribute to its potential therapeutic applications.

The chemical structure of 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide is composed of a benzamide core with a substituted ethylsulfanyl group and a tetrahydroisoquinoline sulfonyl group. The ethylsulfanyl group (C₂H₅S) is known for its ability to form stable sulfur-containing compounds, which can influence the compound's reactivity and biological activity. The tetrahydroisoquinoline sulfonyl group (C₉H₁₁NOS₃) is a key functional group that imparts specific pharmacological properties to the molecule.

In recent years, 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has been studied for its potential as a therapeutic agent in various diseases. One of the most promising areas of research involves its use as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative processes. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and phosphatases, which are crucial enzymes in signal transduction pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the efficacy of 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide in inhibiting the activity of protein kinase C (PKC). PKC is a family of serine/threonine kinases that play a critical role in cellular signaling and are implicated in various diseases such as cancer and neurodegeneration. The study demonstrated that this compound exhibited potent inhibitory activity against PKC isoforms with an IC₅₀ value in the low micromolar range.

Beyond its enzymatic inhibition properties, 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has also shown promise in modulating cellular pathways involved in inflammation. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide have also been extensively studied. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

In addition to its potential therapeutic applications, 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has been investigated for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the biological roles of specific proteins and pathways. By using this compound to selectively inhibit or modulate target proteins, researchers can gain valuable insights into disease mechanisms and identify new therapeutic targets.

The synthesis of 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 4-bromoacetophenone with ethanethiol to form the ethylsulfanyl-substituted benzene derivative, followed by coupling with 1,2-diaminobutane to form the tetrahydroisoquinoline scaffold. The final step involves sulfonation to introduce the sulfonyl group.

In conclusion, 2-(ethylsulfanyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 922087-98-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.